Cas no 472804-06-1 (5-Thiazolecarboxylic acid, 2-(3-chloro-4-fluorophenyl)-4-methyl-)

5-Thiazolecarboxylic acid, 2-(3-chloro-4-fluorophenyl)-4-methyl- Chemical and Physical Properties
Names and Identifiers
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- 5-Thiazolecarboxylic acid, 2-(3-chloro-4-fluorophenyl)-4-methyl-
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- Inchi: 1S/C11H7ClFNO2S/c1-5-9(11(15)16)17-10(14-5)6-2-3-8(13)7(12)4-6/h2-4H,1H3,(H,15,16)
- InChI Key: IUMKDDIDODXOBD-UHFFFAOYSA-N
- SMILES: S1C(C(O)=O)=C(C)N=C1C1=CC=C(F)C(Cl)=C1
Experimental Properties
- Density: 1.489±0.06 g/cm3(Predicted)
- Boiling Point: 454.3±55.0 °C(Predicted)
- pka: 2.12±0.37(Predicted)
5-Thiazolecarboxylic acid, 2-(3-chloro-4-fluorophenyl)-4-methyl- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-371790-0.05g |
2-(3-chloro-4-fluorophenyl)-4-methyl-1,3-thiazole-5-carboxylic acid |
472804-06-1 | 95% | 0.05g |
$101.0 | 2023-03-02 | |
Enamine | EN300-371790-2.5g |
2-(3-chloro-4-fluorophenyl)-4-methyl-1,3-thiazole-5-carboxylic acid |
472804-06-1 | 95% | 2.5g |
$1034.0 | 2023-03-02 | |
Enamine | EN300-371790-0.5g |
2-(3-chloro-4-fluorophenyl)-4-methyl-1,3-thiazole-5-carboxylic acid |
472804-06-1 | 95% | 0.5g |
$407.0 | 2023-03-02 | |
1PlusChem | 1P01BUGO-5g |
2-(3-chloro-4-fluorophenyl)-4-methylthiazole-5-carboxylic acid |
472804-06-1 | 95% | 5g |
$1953.00 | 2023-12-17 | |
1PlusChem | 1P01BUGO-250mg |
2-(3-chloro-4-fluorophenyl)-4-methylthiazole-5-carboxylic acid |
472804-06-1 | 95% | 250mg |
$320.00 | 2024-05-01 | |
Enamine | EN300-371790-5.0g |
2-(3-chloro-4-fluorophenyl)-4-methyl-1,3-thiazole-5-carboxylic acid |
472804-06-1 | 95% | 5.0g |
$1530.0 | 2023-03-02 | |
Enamine | EN300-371790-0.25g |
2-(3-chloro-4-fluorophenyl)-4-methyl-1,3-thiazole-5-carboxylic acid |
472804-06-1 | 95% | 0.25g |
$216.0 | 2023-03-02 | |
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01052701-5g |
2-(3-Chloro-4-fluorophenyl)-4-methylthiazole-5-carboxylic acid |
472804-06-1 | 95% | 5g |
¥8505.0 | 2024-04-18 | |
Enamine | EN300-371790-0.1g |
2-(3-chloro-4-fluorophenyl)-4-methyl-1,3-thiazole-5-carboxylic acid |
472804-06-1 | 95% | 0.1g |
$152.0 | 2023-03-02 | |
1PlusChem | 1P01BUGO-1g |
2-(3-chloro-4-fluorophenyl)-4-methylthiazole-5-carboxylic acid |
472804-06-1 | 95% | 1g |
$715.00 | 2023-12-17 |
5-Thiazolecarboxylic acid, 2-(3-chloro-4-fluorophenyl)-4-methyl- Related Literature
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C. Leroy,C. Bonhomme,L. Bonhomme-Coury,E. Letavernier,M. Daudon,V. Frochot,J. P. Haymann,S. Rouzière,I. T. Lucas,F. Babonneau,A. Abou-Hassan Lab Chip, 2016,16, 1157-1160
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Jingsi Chen,Jifang Liu,Hongbo Zeng Biomater. Sci., 2021,9, 3543-3575
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3. Book reviews
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Fabiano Barreto,Jéssica Melo,Louise Jank,Maria do Carmo Ruaro Peralba,Tânia Mara Pizzolato Anal. Methods, 2012,4, 2822-2830
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Malti Bansal,Ritu Srivastava,C. Lal,M. N. Kamalasanan,L. S. Tanwar Nanoscale, 2009,1, 317-330
Additional information on 5-Thiazolecarboxylic acid, 2-(3-chloro-4-fluorophenyl)-4-methyl-
Comprehensive Overview of 5-Thiazolecarboxylic acid, 2-(3-chloro-4-fluorophenyl)-4-methyl- (CAS No. 472804-06-1)
5-Thiazolecarboxylic acid, 2-(3-chloro-4-fluorophenyl)-4-methyl- (CAS No. 472804-06-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both chloro and fluoro substituents on the phenyl ring enhances its potential for applications in drug discovery and material science.
Researchers and industry professionals frequently search for terms like "thiazole derivatives synthesis", "fluorophenyl-thiazole applications", and "CAS 472804-06-1 properties" to explore its utility. The compound's molecular formula, C11H7ClFNO2S, highlights its complexity and potential for customization in synthetic pathways. Its methyl group at the 4-position further contributes to its stability, making it a candidate for advanced bioconjugation studies.
In recent years, the demand for halogenated thiazoles has surged, driven by their role in developing antimicrobial agents and kinase inhibitors. A common query among scientists is, "How does 5-Thiazolecarboxylic acid interact with biological targets?" Studies suggest that the 3-chloro-4-fluorophenyl moiety facilitates selective binding to enzymes, while the carboxylic acid group enables solubility modifications. This dual functionality aligns with trends in precision medicine and green chemistry.
The compound's thermal and pH stability is another hot topic, often searched as "472804-06-1 stability under acidic conditions". Analytical techniques like HPLC and NMR confirm its purity, which is critical for regulatory compliance in API manufacturing. Additionally, its low environmental persistence addresses growing concerns about sustainable chemical design, a key focus in 2024's circular economy initiatives.
Innovative applications of 2-(3-chloro-4-fluorophenyl)-4-methyl-5-thiazolecarboxylic acid extend to catalysis and polymeric materials. For instance, its incorporation into metal-organic frameworks (MOFs) has shown promise in gas storage systems. Such interdisciplinary uses reflect its versatility, answering frequent searches like "thiazole-based MOFs" and "fluorophenyl heterocycles in materials science".
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